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Compound of Interest

Compound Name: Fenpropathrin-d5

Cat. No.: B12422148 Get Quote

Fenpropathrin-d5: A Technical Safety Guide for
Researchers
This in-depth technical guide provides comprehensive material safety data sheet (MSDS)

information for Fenpropathrin-d5, tailored for researchers, scientists, and professionals in drug

development. Fenpropathrin-d5 is the deuterated form of Fenpropathrin, a synthetic

pyrethroid insecticide.[1][2] While specific safety data for the deuterated compound is limited,

the toxicological and safety information for Fenpropathrin is considered largely applicable.

Core Chemical and Physical Properties
Fenpropathrin-d5 is a synthetic pyrethroid, and its non-deuterated form, Fenpropathrin, is

used as an insecticide and acaricide.[3] It acts as a non-systemic agent with contact and

stomach action.[3] The technical grade product can appear as a yellowish-brown or reddish-

brown solid or liquid.[4]
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Property Value

Chemical Formula C22H18D5NO3

Molecular Weight 354.45 g/mol

Appearance Yellowish-brown solid or liquid

Odor Faint, characteristic

Melting Point 25-50 °C

Boiling Point 377 °C

Density 1.103 g/cm³ at 20 °C

Water Solubility 0.33 ppm at 25 °C

Solubility in Organic Solvents Readily soluble in common organic solvents

Vapor Pressure 7.3 x 10⁻² Pa at 20 °C

Octanol/Water Partition Coefficient (log Kow) 6

Toxicological Data
Fenpropathrin is classified as a hazardous substance. It is toxic if swallowed, very toxic by

inhalation, and harmful in contact with skin.
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Metric Value Species

Oral LD50 48.5 mg/kg (female) Rat

54.0 mg/kg (male) Rat

164 mg/kg Rat

Dermal LD50 >600 mg/kg Rat

Inhalation LC50 >96 mg/m³ Rat

Maternal NOEL (No-Observed-

Effect Level)
0.4 mg/kg/day Rat

Developmental NOEL >10 mg/kg/day Rat

Reproductive NOEL (Pups)
120 ppm (8.0 mg/kg/day male,

10.1 mg/kg/day female)
Rat

Hazard Identification and Safety Precautions
Exposure to Fenpropathrin can cause symptoms typical of pyrethroid toxicity, including tremors,

muscular incoordination, and weakness. Ingestion may lead to nausea, vomiting, abdominal

pain, and diarrhea.

Personal Protective Equipment (PPE) and Handling
A risk assessment should be conducted before handling. The following diagram outlines a

general workflow for safe handling.
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Risk Assessment

Select Appropriate PPE Engineering Controls

Safe Handling Practices

Decontamination and Waste Disposal Emergency Preparedness
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Fig. 1: Safe Handling Workflow

Experimental Protocol for Safe Handling:

Risk Assessment: Evaluate the specific procedures and potential for exposure.

Engineering Controls: Use in a well-ventilated area, preferably a chemical fume hood.

Personal Protective Equipment:

Eye Protection: Wear safety glasses or goggles.

Skin Protection: Wear protective gloves and a lab coat.

Respiratory Protection: If ventilation is inadequate or dusts/aerosols are generated, use an

approved respirator.

Handling: Avoid all personal contact, including inhalation and contact with skin and eyes. Do

not eat, drink, or smoke in the handling area.

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.
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Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Emergency Procedures
In case of exposure, follow these first aid measures.

Exposure Occurs

Move to Fresh Air Wash with Soap and Water Rinse with Water Seek Immediate Medical Attention

Seek Medical Attention

Click to download full resolution via product page

Fig. 2: Emergency Response Protocol

Experimental Protocol for Emergency Response:

Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area

thoroughly with soap and water.

Eye Contact: Rinse eyes with plenty of water for several minutes, removing contact lenses if

present.

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

Fire and Explosion Hazards
Fenpropathrin is not highly flammable, but fine dust may form explosive mixtures with air.
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Flash Point: 205 °C

Suitable Extinguishing Media: Carbon dioxide, dry chemical, foam, or water fog.

Fire Fighting Procedures: Wear full protective clothing and self-contained breathing

apparatus.

Environmental Hazards
Fenpropathrin is very toxic to aquatic organisms and may cause long-term adverse effects in

the aquatic environment. It is also highly toxic to bees. Prevent spillage from entering drains or

watercourses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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